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Compound of Interest

Compound Name: 3,5-Dibromoaniline hydrochloride

Cat. No.: B070281

Application Notes and Protocols for 3,5-
Dibromoaniline Hydrochloride

For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and protocols for the safe handling and

storage of 3,5-Dibromoaniline hydrochloride. Adherence to these guidelines is crucial to
ensure personnel safety and maintain the integrity of the compound.

Chemical and Physical Properties

3,5-Dibromoaniline hydrochloride is a halogenated aromatic amine salt. A summary of its
key properties is provided in the table below.

Property Value

CAS Number 188349-40-8
Molecular Formula CeHsBr2CIN
Molecular Weight 287.38 g/mol
Appearance Solid

Purity Typically 298%
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Hazard Identification and Safety Precautions

3,5-Dibromoaniline hydrochloride is classified as a hazardous substance. The following table
summarizes its hazard statements.

Hazard Statement Code Description

H302 Harmful if swallowed.[1]

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1]

H335 May cause respiratory irritation.[1]
Pictogram:

GHSO07: Harmful/Irritant[1]
Signal Word: Warning[1]
Precautionary Statements:

A comprehensive list of precautionary statements is provided in the safety protocols section.
Key precautions include avoiding ingestion, inhalation, and contact with skin and eyes, as well
as ensuring adequate ventilation.

Personal Protective Equipment (PPE)

The following PPE must be worn when handling 3,5-Dibromoaniline hydrochloride:
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PPE Category Specification

Eye/Face Protection Chemical safety goggles or a face shield.

Chemical-resistant gloves (e.qg., nitrile rubber), a

Skin Protection
lab coat, and closed-toe shoes.

A NIOSH-approved respirator with an
) ) appropriate cartridge for organic vapors and
Respiratory Protection ) ] o
particulates if ventilation is inadequate or when

handling large quantities.

Experimental Protocols
Protocol 1: General Handling and Weighing

This protocol outlines the safe procedure for handling and weighing 3,5-Dibromoaniline

hydrochloride in a laboratory setting.

Workflow Diagram:
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Preparation

Don Appropriate PPE

Ensure Fume Hood is Operational

Gather Materials (Spatula, Weighing Boat, etc.)

Handling

Carefully Transfer from Stock Bottle

Weigh Desired Amount

Securely Seal Stock Bottle

Cleanup

Decontaminate Weighing Area and Utensils

Dispose of Contaminated Materials Properly

Remove and Dispose of/Clean PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Weighing.
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Methodology:

e Preparation:

o Put on all required Personal Protective Equipment (PPE) as specified in the table above.

o Verify that the chemical fume hood is functioning correctly.

o Assemble all necessary materials, including a spatula, weighing paper or boat, and a
secondary container.

e Handling:

o

Perform all handling operations within a certified chemical fume hood.

[¢]

Carefully open the stock container of 3,5-Dibromoaniline hydrochloride.

[¢]

Using a clean spatula, transfer the desired amount of the solid to the weighing vessel.
Avoid generating dust.

[¢]

Once the desired amount is weighed, securely close the stock container.
e Cleanup:

o Wipe down the weighing area and any contaminated utensils with an appropriate solvent
(e.g., isopropanol) and then with soap and water.

o Dispose of any contaminated weighing paper, gloves, and other disposable materials in a
designated hazardous waste container.

o Remove PPE in the correct order to avoid cross-contamination.

Protocol 2: Storage

This protocol details the requirements for the safe storage of 3,5-Dibromoaniline
hydrochloride to ensure its stability and prevent accidental exposure.

Storage Conditions:
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Parameter Recommendation

Store at -20°C for long-term stability.[2] Room
temperature or 2-8°C may be suitable for short-

Temperature . o
term storage, but refer to the supplier's specific
recommendations.

Store in a tightly sealed container under an inert

Atmosphere ) ]
atmosphere if possible.

Location Store in a dry, cool, and well-ventilated area.[3]

Incompatible Materials:

Store 3,5-Dibromoaniline hydrochloride away from the following classes of chemicals to

prevent hazardous reactions:

Acids

Acid anhydrides

Acid chlorides

Oxidizing agents

Logical Relationship of Storage Safety:

Safe Storage of 3,5-Dibromoaniline HCI

Proper Storage Conditions) (Segregation from Incompatibles)

T
¥ 7
x ¢ I?lhg{npatible Mat«ﬁalx
Dry, Cool, Well-Ventilated Area Acid Anhydrides Oxidizing Agents

Conditions

Controlled Temperature (-20°C) Tightly Sealed Container
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Caption: Key Considerations for Safe Storage.

Protocol 3: Emergency Procedures

This protocol provides instructions for responding to accidental exposure to 3,5-
Dibromoaniline hydrochloride.

First Aid Measures:

Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

Inhalation o o ) ) i
artificial respiration and seek immediate medical
attention.[3]

Immediately remove contaminated clothing.

Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor.[3]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ] o

easy to do. Continue rinsing and consult a

doctor.[3]

Rinse mouth with water. Do not induce vomiting.
_ Never give anything by mouth to an
Ingestion ) )
unconscious person. Call a poison control

center or doctor immediately.[3]

Spill Response:
o Evacuate the area and ensure adequate ventilation.

o Wearing appropriate PPE, contain the spill.
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o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a sealed container for disposal.

o For large spills, follow your institution's hazardous material spill response procedures.

o Decontaminate the spill area thoroughly.

Occupational Exposure Limits

As of the date of this document, specific occupational exposure limits (OELS), such as the
Threshold Limit Value (TLV) or Permissible Exposure Limit (PEL), have not been established
for 3,5-Dibromoaniline hydrochloride. In the absence of specific OELSs, it is recommended to
handle this compound with a high degree of caution and to minimize exposure to the lowest
achievable level. Adherence to the handling and PPE protocols outlined in this document is
essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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